![molecular formula C10H10BrF B3043914 3-(4-Bromo-3-fluorophenyl)-2-methyl-1-propene CAS No. 951888-47-4](/img/structure/B3043914.png)
3-(4-Bromo-3-fluorophenyl)-2-methyl-1-propene
Overview
Description
The compound “3-(4-Bromo-3-fluorophenyl)-2-methyl-1-propene” is a derivative of benzene, with a bromine atom and a fluorine atom attached to the phenyl group . It’s worth noting that the exact properties and characteristics of this compound may vary depending on the position and orientation of these substituents.
Synthesis Analysis
While specific synthesis methods for “3-(4-Bromo-3-fluorophenyl)-2-methyl-1-propene” were not found, related compounds such as “®-3-(4-Bromo-3-fluorophenyl)-5-(hydroxymethyl)oxazolidin-2-one” have been synthesized . Another related compound, “PYM”, was synthesized through the Barbier reaction .
Scientific Research Applications
Applications in Synthesis and Structural Analysis
Synthesis of Nonsteroidal Antiandrogens : The compound 3-(4-Bromo-3-fluorophenyl)-2-methyl-1-propene is utilized in the synthesis of nonsteroidal antiandrogens, as seen in the resolution and determination of the absolute configuration of antiandrogen precursors (Tucker & Chesterson, 1988).
Building Block for Electronic Property Tuning : This compound is also explored as a building block in adjusting the electronic properties of conjugated polythiophenes. Such studies are important for advancing materials science, particularly in the development of electronic and optoelectronic devices (Gohier, Frère, & Roncali, 2013).
Involvement in Crystal Structure Analysis : Crystal structure and Hirshfeld surface analysis of derivatives of 3-(4-Bromo-3-fluorophenyl)-2-methyl-1-propene are significant for understanding molecular interactions and arrangements. This information is crucial in fields like crystallography and materials science (Atioğlu et al., 2019).
Synthesis of Antidepressive Agents : Its derivatives are used in synthesizing compounds with potential antidepressive activities. This indicates its relevance in medicinal chemistry and pharmacology (Yuan, 2012).
Quantum Chemical Analysis : The compound is involved in the quantum chemical analysis of new chalcone derivatives. Such analyses are crucial for understanding the electronic and structural properties of novel compounds, which can have implications in various scientific fields (Zaini et al., 2018).
Versatile Reagent in Synthesis : It serves as a versatile reagent in multi-coupling reactions, highlighting its importance in synthetic chemistry for creating complex molecules (Auvray, Knochel, & Normant, 1985).
properties
IUPAC Name |
1-bromo-2-fluoro-4-(2-methylprop-2-enyl)benzene | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H10BrF/c1-7(2)5-8-3-4-9(11)10(12)6-8/h3-4,6H,1,5H2,2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IZYIWNVQSRRPNV-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=C)CC1=CC(=C(C=C1)Br)F | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H10BrF | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID901230386 | |
Record name | 1-Bromo-2-fluoro-4-(2-methyl-2-propen-1-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901230386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.09 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
3-(4-Bromo-3-fluorophenyl)-2-methyl-1-propene | |
CAS RN |
951888-47-4 | |
Record name | 1-Bromo-2-fluoro-4-(2-methyl-2-propen-1-yl)benzene | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=951888-47-4 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 1-Bromo-2-fluoro-4-(2-methyl-2-propen-1-yl)benzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID901230386 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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